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Compound of Interest

Compound Name: Pelagiomicin A

Cat. No.: B1679211

Disclaimer: No specific Safety Data Sheet (SDS) for Pelagiomicin A is publicly available. This
document provides essential safety and handling guidelines based on the known properties of
Pelagiomicin A as a phenazine antibiotic with cytotoxic and antibacterial activity, as well as the
safety profile of the parent compound, phenazine.[1] These recommendations are intended for
researchers, scientists, and drug development professionals in a laboratory setting. Always
supplement this guidance with a thorough risk assessment for your specific experimental
conditions.

Pelagiomicin A is a phenazine antibiotic produced by the marine bacterium Pelagiobacter
variabilis. It has demonstrated both antibacterial and antitumor activities in vitro and in vivo.[1]
Notably, Pelagiomicin A is reported to be labile in water and alcohols.[1] The parent
compound of this class, phenazine, is classified as harmful if swallowed and is suspected of
causing genetic defects. Given these properties, Pelagiomicin A should be handled as a
potent, potentially hazardous compound.

Quantitative Data Summary

Due to the limited public information on Pelagiomicin A, a comprehensive quantitative data
sheet is not available. The following table summarizes the known information and highlights the
data gaps.
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Property

Value

Source | Notes

Chemical Formula

Not specified in available

literature.

Not specified in available

Molecular Weight ) -

literature.

Not specified, likely a colored Phenazine compounds are
Appearance ) )

solid. typically colored.
Solubility Labile in water and alcohols. [1]

The parent compound,

LD50 (Oral) Data not available. phenazine, is harmful if

swallowed.

Permissible Exposure Limit
(PEL)

Not established.

Handle as a potent compound

with low exposure limits.

Carcinogenicity

Data not available.

The parent compound,
phenazine, is suspected of

causing genetic defects.

Biological Activity

Antibacterial and antitumor

activity.

[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling Pelagiomicin A to prevent

dermal, ocular, and respiratory exposure.
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. Hand Body Respiratory
Task Eye Protection . . .
Protection Protection Protection
Weighing and Safety glasses ) Lab coat with NIOSH-approved
. ] o ) Two pairs of )
Aliquoting with side shields o long sleeves, N95 or higher-
nitrile gloves. i
Powder or goggles. fully buttoned. rated respirator.
) Safety glasses ) Lab coat with Work in a
Preparing T _ Two pairs of N _
) with side shields o long sleeves, certified chemical
Solutions nitrile gloves.
or goggles. fully buttoned. fume hood.
Administering to Safety glasses Lab coat with Work in a
Cell Cultures or with side shields Nitrile gloves. long sleeves, biological safety

Animals

or goggles.

fully buttoned.

cabinet (BSC).

Waste Disposal

Safety glasses
with side shields

or goggles.

Heavy-duty nitrile
or neoprene

gloves.

Lab coat with

long sleeves,

fully buttoned.

As required by
the specific
disposal

procedure.

Operational and Disposal Plans
Receiving and Storage

e Upon receipt, inspect the package for any signs of damage or leakage in a designated

receiving area.

o Store Pelagiomicin A in a clearly labeled, sealed container in a cool, dry, and dark place to

minimize degradation.

o Keep it segregated from incompatible materials, particularly water and alcohols, given its

lability.[1]

e Maintain an accurate inventory of the compound.

Handling Procedures

 All handling of powdered Pelagiomicin A must be conducted in a designated area, such as

a chemical fume hood or a ventilated balance enclosure, to control airborne particles.
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Use dedicated equipment (spatulas, weigh boats, etc.) for handling Pelagiomicin A. If not
possible, thoroughly decontaminate equipment after use.

When preparing solutions, add the solvent to the powdered compound slowly to avoid
splashing.

Transport Pelagiomicin A, whether in powdered form or in solution, in sealed, shatter-proof
secondary containers.

Spill Management

For small powder spills: Gently cover the spill with absorbent paper towels. Dampen the
towels with a suitable solvent (e.g., isopropanol) to avoid raising dust. Carefully wipe up the
material, working from the outside in. Place all contaminated materials in a sealed bag for
hazardous waste disposal.

For liquid spills: Cover the spill with absorbent material. Once absorbed, collect the material
and place it in a sealed bag for hazardous waste disposal.

Decontaminate the spill area with a suitable cleaning agent, followed by a thorough rinse.

Report all spills to the laboratory supervisor.

Disposal Plan

Solid Waste: All contaminated solid waste, including gloves, weigh boats, and paper towels,
should be collected in a designated, labeled hazardous waste container.

Liguid Waste: Collect all solutions containing Pelagiomicin A in a designated, labeled
hazardous waste container. Do not pour solutions down the drain.

Disposal Method: All waste containing Pelagiomicin A should be disposed of through a
licensed chemical waste disposal service, likely via incineration.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of Pelagiomicin A in DMSO
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This protocol outlines the steps for safely preparing a stock solution from powdered
Pelagiomicin A.

e Preparation:

o

Don all required PPE for handling potent powders (see PPE table).

o Prepare the work area by laying down absorbent bench paper in a certified chemical fume
hood.

o Assemble all necessary equipment: analytical balance, weigh boat, spatula,
microcentrifuge tubes, and calibrated pipettes.

o Calculate the mass of Pelagiomicin A needed to prepare the desired volume of a 10 mM
solution (this will require knowledge of the molecular weight, which is currently unavailable
and would need to be provided by the supplier).

» Weighing:

o In the chemical fume hood, carefully weigh the calculated amount of powdered
Pelagiomicin A in a weigh boat. Minimize the generation of dust.

e Solubilization:

[¢]

Carefully transfer the powder to a sterile microcentrifuge tube.

Add a small amount of DMSO to the weigh boat to rinse any remaining powder and

[e]

transfer it to the microcentrifuge tube.

[e]

Add the remaining DMSO to the microcentrifuge tube to reach the final desired volume.

(¢]

Cap the tube securely and vortex until the compound is fully dissolved.
» Aliquoting and Storage:

o If required for the experimental application, filter-sterilize the stock solution using a syringe
filter compatible with DMSO.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1679211?utm_src=pdf-body
https://www.benchchem.com/product/b1679211?utm_src=pdf-body
https://www.benchchem.com/product/b1679211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Aliquot the stock solution into smaller, single-use volumes in clearly labeled
microcentrifuge tubes. Include the compound name, concentration, solvent, date, and your
initials.

o Store the aliquots at the recommended temperature (typically -20°C or -80°C) in a dark,
dry location.

e Decontamination and Cleanup:
o Wipe down the work area in the chemical fume hood with an appropriate cleaning agent.

o Dispose of all contaminated materials (weigh boat, gloves, bench paper, etc.) as
hazardous waste.

Visual Workflow for Safe Handling of Pelagiomicin A
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Start: Receive Pelagiomicin A
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l
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'

8. Segregate Hazardous Waste

End: Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Pelagiomicin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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